Cas no 622351-62-6 (2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide
• CAS No: 622351-62-6
• MF: C₂₃H₂₁NO₂
• MW: 343.418346166611
• CID: 5418249
• Update Time: 2025-06-12

2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzo[e][1]benzofuran-1-yl-N-(4-propan-2-ylphenyl)acetamide
• 2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C23H21NO2/c1-15(2)16-7-10-19(11-8-16)24-22(25)13-18-14-26-21-12-9-17-5-3-4-6-20(17)23(18)21/h3-12,14-15H,13H2,1-2H3,(H,24,25)
• InChI Key： OTLJPOUVBSGKMH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CC1C2=C3C=CC=CC3=CC=C2OC=1

Additional information on 2-{naphtho2,1-bfuran-1-yl}-N-4-(propan-2-yl)phenylacetamide

Introduction to 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide (CAS No. 622351-62-6)

2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide, with the CAS number 622351-62-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthofuran moiety and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The naphthofuran core of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide is a bicyclic aromatic system that is known for its stability and ability to form strong π-stacking interactions. This property makes it an attractive scaffold for the design of small molecules with high binding affinities to various biological targets. The acetamide group, on the other hand, provides additional functionality that can influence the compound's solubility, lipophilicity, and overall pharmacokinetic properties.

Recent studies have explored the potential of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide to interact with specific GPCRs has been investigated in both in vitro and in vivo models.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide exhibits potent agonist activity at the serotonin 5-HT₇ receptor. This receptor subtype is implicated in several neurological disorders, including depression and anxiety. The compound's selective binding to 5-HT₇ receptors suggests its potential as a lead molecule for the development of novel antidepressants and anxiolytics.

Beyond its activity at GPCRs, 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide has also shown promise as an inhibitor of certain kinases. Kinases are enzymes that play critical roles in cell signaling and are often dysregulated in diseases such as cancer. A study published in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of the cell cycle. The inhibition of CDK4 by 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-yl)phenylacetamide could potentially be exploited for the development of anticancer therapies.

The pharmacokinetic properties of 2-{naphtho[2,1-b]furan-1-yl}-N-4-(propan-2-y l)phenylacetamide have also been evaluated. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models supports its potential for clinical translation.

In conclusion, 2-{naphtho[2,1-b]furan - 1 - yl} - N - 4 - (propan - 2 - yl) phenylacetamide (CAS No. 6 6) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applications.